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Compound of Interest

Compound Name: Archaeol

Cat. No.: B159478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical guidance for handling

Archaeol (2,3-di-O-phytanyl-sn-glycerol), a diether lipid commonly found in the cell

membranes of archaea. While a specific Safety Data Sheet (SDS) for Archaeol is not readily

available in public databases, this guide offers procedural steps based on the handling of

similar non-volatile, long-chain ether lipids and general laboratory safety protocols.

Important Note: The absence of a specific Safety Data Sheet necessitates a conservative

approach to handling. Users must conduct a thorough risk assessment before commencing

any work with Archaeol. This guidance is intended to supplement, not replace, a

comprehensive, substance-specific safety evaluation.

I. Personal Protective Equipment (PPE)
Given that Archaeol is a non-volatile organic compound and is not classified as a hazardous

substance based on available information for similar lipids, standard laboratory PPE is

recommended to prevent direct contact and maintain good laboratory practice.
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PPE Category Recommended Equipment

Eye Protection

ANSI-approved safety glasses with side shields

or chemical splash goggles should be worn at

all times when handling Archaeol to protect

against accidental splashes.[1][2]

Hand Protection

Chemical-resistant gloves, such as nitrile

gloves, are recommended for handling

Archaeol.[1][2] If prolonged or direct contact is

anticipated, wearing two pairs of nitrile gloves is

advisable.[1]

Body Protection

A standard laboratory coat should be worn and

kept buttoned to protect against spills.[1][3] Full-

length pants and closed-toe shoes are

mandatory in the laboratory environment.[1][3]

II. Operational Plan: Handling and Storage
A. Engineering Controls:

Work with Archaeol should be conducted in a well-ventilated laboratory.

A chemical fume hood is not strictly necessary for handling small quantities of this non-

volatile compound, but it is considered best practice for any chemical manipulation.

B. Hygiene Measures:

Avoid all direct contact with the skin, eyes, and clothing.

Wash hands thoroughly with soap and water after handling Archaeol, before breaks, and at

the end of the workday.[1]

Do not eat, drink, or smoke in laboratory areas where Archaeol is handled.

C. Storage:

Store Archaeol in a tightly sealed container in a cool, dry, and well-ventilated area.
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Keep it away from strong oxidizing agents.

III. Disposal Plan
As Archaeol is not classified as a hazardous substance, disposal should follow institutional

and local regulations for non-hazardous chemical waste.

Small Quantities: Small amounts of Archaeol can typically be absorbed onto an inert

material (e.g., vermiculite, dry sand) and disposed of as solid chemical waste.

Containers: Empty containers should be rinsed thoroughly before being discarded or

recycled, in accordance with local guidelines.

Contaminated Materials: Any materials, such as gloves or absorbent pads, that come into

contact with Archaeol should be disposed of as chemical waste.

IV. Experimental Workflow for Handling Archaeol
The following diagram outlines a general workflow for the safe handling of Archaeol in a

laboratory setting.
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General Workflow for Handling Archaeol
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General workflow for handling Archaeol in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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